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Compound of Interest

Compound Name: Tenacissoside G

Cat. No.: B15570779

For Researchers, Scientists, and Drug Development Professionals

These application notes provide detailed protocols for the preparation, storage, and handling of
stock solutions of Tenacissoside G, a C21 steroid isolated from Marsdenia tenacissima.
Tenacissoside G has been identified as a potent agent in reversing multidrug resistance in
cancer cells that overexpress P-glycoprotein (Pgp), making it a compound of significant interest
in oncological research.

Compound Information

A summary of the key properties of Tenacissoside G is provided in the table below. This
information is critical for accurate preparation of stock solutions and subsequent experimental
dilutions.

Property Value

Molecular Weight 792.95 g/mol [1]

CAS Number 191729-43-8[1][2]
Appearance White to off-white solid[1]
Primary Solvent DMSO (Dimethyl sulfoxide)[1]
Solubility in DMSO 100 mg/mL (126.11 mM)[1]
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Preparing a High-Concentration Primary Stock
Solution

This protocol outlines the steps to prepare a high-concentration primary stock solution of
Tenacissoside G in DMSO. It is recommended to prepare a concentrated stock that can be
later diluted to the desired working concentrations for various experiments.[3][4]

Materials:

Tenacissoside G powder

e Anhydrous or newly opened Dimethyl sulfoxide (DMSO)[1]
« Sterile microcentrifuge tubes or vials

o Calibrated analytical balance

o Pipettes and sterile tips

e \ortex mixer

» Ultrasonic bath (optional, for aiding dissolution)[1]
Protocol:

o Equilibrate: Allow the vial of Tenacissoside G powder and the DMSO to come to room
temperature before opening to prevent condensation.

o Weighing: Accurately weigh the desired amount of Tenacissoside G powder using a
calibrated analytical balance. Perform this in a fume hood or a designated area for handling
chemical powders.

e Dissolution:

o Add the appropriate volume of DMSO to the weighed Tenacissoside G to achieve the
desired stock concentration (e.g., for a 10 mM stock, add 1.2611 mL of DMSO per 10 mg
of Tenacissoside G).[1]
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o Cap the vial tightly and vortex thoroughly to dissolve the powder.

o If the compound does not fully dissolve, brief sonication in an ultrasonic water bath can be
used to aid dissolution.[1] Visually inspect the solution to ensure it is clear and free of
particulates.

 Aliquoting: To avoid repeated freeze-thaw cycles which can degrade the compound, it is
highly recommended to aliquot the stock solution into smaller, single-use volumes in sterile
microcentrifuge tubes.[5]

e Labeling: Clearly label each aliquot with the compound name, concentration, date of
preparation, and solvent used.

o Storage: Store the aliquots protected from light. For long-term storage (up to 6 months),
store at -80°C. For short-term storage (up to 1 month), -20°C is suitable.[1]

Below is a diagram illustrating the workflow for preparing the primary stock solution.

Workflow for Preparing Tenacissoside G Primary Stock Solution

Preparation Storage

Weigh Tenacissoside G }—P{ Add DMSO }—P{ Vortex / Sonicate }—P{ Ensure Complete Dissolution %—P{ Aliquot into single-use tubes }—P{ Store at -20°C or -80°C

Click to download full resolution via product page

Caption: Workflow for preparing Tenacissoside G primary stock solution.

Preparation of Working Solutions for In Vitro
Experiments

For cell-based assays, the high-concentration DMSO stock solution needs to be diluted to the
final working concentration in the cell culture medium.

Protocol:
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e Thaw a single aliquot of the Tenacissoside G DMSO stock solution at room temperature.

o Perform serial dilutions of the stock solution in fresh, sterile cell culture medium to achieve
the desired final concentration.

e |tis crucial to ensure that the final concentration of DMSO in the cell culture medium is low
(typically < 0.1%) to avoid solvent-induced cytotoxicity.

» Add the final diluted Tenacissoside G solution to your cell cultures and proceed with the
experiment.

The process of creating a working solution from a stock solution is depicted in the diagram
below.

Preparation of In Vitro Working Solution

Primary Stock in DMSO _

(-80°C) > Thaw Aliquot Dilute in Culture Medium > Working Solution

(e.g., 10 pM in medium with <0.1% DMSO)

Click to download full resolution via product page

Need Custom Synthesis?

BenchChem offers custom synthesis for rare earth carbides and specific isotopiclabeling.

Email: info@benchchem.com or Request Quote Online.
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[https://www.benchchem.com/product/b15570779#preparing-tenacissoside-g-stock-
solutions-for-experiments]

Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not
intended for diagnostic or therapeutic procedures. While BenchChem strives to provide
accurate protocols, we make no warranties, express or implied, regarding the fitness of this
product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent
suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]

Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem contact

Address: 3281 E Guasti Rd
Our mission is to be the trusted global source of ress Hast

essential and advanced chemicals, empowering Ontario, CA 91761, United States

scientists and researchers to drive progress in science Phone: (601) 213-4426

and industry. Email: info@benchchem.com
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